Cas no 1594870-58-2 (1-cyclobutylpropane-2-sulfonamide)

• Product Name: 1-cyclobutylpropane-2-sulfonamide
• CAS No: 1594870-58-2
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD31420873
• CID: 5245069
• PubChem ID: 116225330
• Update Time: 2026-03-08

1-cyclobutylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanesulfonamide, α-methyl-
• 1-cyclobutylpropane-2-sulfonamide

• MDL： MFCD31420873
• Inchi： 1S/C7H15NO2S/c1-6(11(8,9)10)5-7-3-2-4-7/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： AFVCVOPQBJIMFS-UHFFFAOYSA-N
• SMILES： C(C)(CC1CCC1)S(=O)(=O)N

Additional information on 1-cyclobutylpropane-2-sulfonamide

Professional Introduction to 1-cyclobutylpropane-2-sulfonamide (CAS No. 1594870-58-2)

1-cyclobutylpropane-2-sulfonamide, identified by the chemical abstracts service number CAS No. 1594870-58-2, is a sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclobutyl and sulfonamide functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and development.

The molecular structure of 1-cyclobutylpropane-2-sulfonamide consists of a cyclobutyl ring attached to a propane chain, with a sulfonamide group (-SO₂NH₂) at the second carbon position of the propane chain. This structural configuration imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in determining its suitability for pharmaceutical applications. The presence of the sulfonamide group also suggests potential biological activity, including interactions with biological targets such as enzymes and receptors.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The cyclobutyl moiety in 1-cyclobutylpropane-2-sulfonamide adds an additional layer of complexity to its pharmacological profile, potentially influencing its binding affinity and selectivity towards specific biological targets. This makes it an intriguing subject for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 1-cyclobutylpropane-2-sulfonamide is its potential as a scaffold for drug design. The sulfonamide group is a well-known pharmacophore that can modulate the activity of various enzymes and receptors. By incorporating the cyclobutyl ring into this framework, researchers can explore new chemical spaces and potentially discover compounds with improved efficacy and reduced toxicity compared to existing drugs. This approach aligns with the growing trend in medicinal chemistry towards rational drug design and structure-based drug discovery.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing emerging challenges in healthcare. For instance, the development of new antibiotics to combat antibiotic-resistant bacteria has become a critical priority. Compounds like 1-cyclobutylpropane-2-sulfonamide may offer novel mechanisms of action that could overcome existing resistance mechanisms. Additionally, their potential application in treating inflammatory diseases and cancer underscores their versatility as pharmacological tools.

The synthesis of 1-cyclobutylpropane-2-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of the cyclobutyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to achieve this goal. These techniques not only enhance efficiency but also allow for the introduction of additional functional groups, further expanding the structural diversity of sulfonamide derivatives.

The pharmacokinetic properties of 1-cyclobutylpropane-2-sulfonamide are also subjects of interest in preclinical research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies using computational modeling and experimental techniques have provided valuable insights into these processes. These findings are essential for guiding clinical development and ensuring that the compound reaches its intended biological targets effectively.

In conclusion, 1-cyclobutylpropane-2-sulfonamide (CAS No. 1594870-58-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play an increasingly important role in addressing global health challenges.